4-{6-Chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidine hydrochloride

• IUPAC Name: 6-chloro-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine;hydrochloride
• InChI: InChI=1S/C10H12ClN5.ClH/c11-8-1-2-9-13-14-10(16(9)15-8)7-3-5-12-6-4-7;/h1-2,7,12H,3-6H2;1H
• InChI Key: VTUCVLABPWQQJT-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=NN=C3N2N=C(C=C3)Cl.Cl
• Molecular Formula: C10H13Cl2N5
• Molecular Weight: 274.15 g/mol

Description

“4-{6-Chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidine hydrochloride” is a chemical compound with the CAS Number: 518050-85-6. It has a molecular weight of 220.06. The compound is typically stored in a dry room at normal temperature. It is a solid substance.

Molecular Structure Analysis

The Inchi Code for this compound is 1S/C6H6ClN5.ClH/c7-4-1-2-5-9-10-6 (3-8)12 (5)11-4;/h1-2H,3,8H2;1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 220.06. More specific physical and chemical properties like melting point, boiling point, and solubility were not found in the sources I accessed.

Scientific Research Applications

Anti-Diabetic Drug Development

Researchers synthesized a family of triazolo-pyridazine-6-yl-substituted piperazines to evaluate their potential as anti-diabetic medications. These compounds were assessed for their ability to inhibit Dipeptidyl peptidase-4 (DPP-4) and for their insulinotropic activities in 832/13 INS-1 cells. The study revealed compounds with strong inhibition potential and excellent antioxidant and insulinotropic activity, highlighting their promise in anti-diabetic drug development (Bindu, Vijayalakshmi, & Manikandan, 2019).

Synthesis and Structural Studies

A study focused on the synthesis of various triazolo[4,3-b]pyridazine derivatives, investigating their structural characteristics. This included exploring the synthesis process, structural analysis through different techniques like NMR, IR, and X-ray diffraction, and theoretical calculations to understand their properties. Such studies are crucial for developing novel compounds with potential pharmaceutical applications (Sallam et al., 2021).

Potential in Cancer Therapy

Research into 6-chloro-3-substituted-[1,2,4]triazolo[4,3-b]pyridazines demonstrated their potential as cytotoxic agents. These compounds were evaluated for their effectiveness against Acute Lymphoblastic Leukemia cell lines and human breast adenocarcinoma cells. Some compounds induced apoptosis in cancer cells via caspase 3/7 activation, suggesting their potential as leads in cancer therapy (Mamta, Aggarwal, Sadana, Ilag, & Sumran, 2019).

Safety and Hazards

The compound has been classified with the signal word “Warning” and has hazard statements H302, H315, H319, H335. These codes indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

The primary targets of the compound “4-{6-Chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidine hydrochloride” are currently unknown

Mode of Action

Compounds with similar structures have been known to interact with their targets, leading to changes in cellular processes .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . .